4-Chloro-2-(4-methylpyrimidin-2-yl)aniline, also known as RMC-4550, is a chemical compound categorized under the class of anilines. It was first identified as a potential target for tuberculosis treatment due to its inhibition of mycobacteria growth. However, further research has revealed a range of other potential applications in various fields of research and industry, including agriculture, material science, and biomedicine.